Cas no 949100-39-4 (Delcasertib)

• Product Name: Delcasertib
• CAS No: 949100-39-4
• MF: C₁₂₀H₁₉₉N₄₅O₃₄S₂
• MW: 2880.27518010139
• CID: 4666901
• Update Time: 2025-10-29

Delcasertib Chemical and Physical Properties

Names and Identifiers

• DELCASERTIB
• 5G7N7E908H
• Delcasertib [USAN:INN]
• L-Arginine, L-cysteinyl-L-tyrosylglycyl-L-arginyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L- glutaminyl-L-arginyl-L-arginyl-, (1->1')-disulfide with L-cysteinyl-L-seryl-L-phenylalanyl-L- asparaginyl-L-seryl-L-tyrosyl-L-alpha-glutamyl-L-leucylglycyl-L-seryl-L-leucine
• L-Cysteinyl-L-tyrosylglycyl-L-arginyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L-glutaminyl-L- arginyl-L-arginyl-L-arginine (1-
• KAI-9803
• BMS-875944
• Delcasertib

• Inchi： 1S/C120H199N45O34S2/c1-61(2)48-80(96(179)145-55-92(174)148-86(56-166)110(193)163-85(114(198)199)49-62(3)4)159-106(189)78(37-39-93(175)176)156-107(190)83(52-65-30-34-67(170)35-31-65)161-112(195)88(58-168)165-109(192)84(53-90(126)172)162-108(191)82(50-63-18-6-5-7-19-63)160-111(194)87(57-167)164-95(178)69(124)60-201-200-59-68(123)94(177)158-81(51-64-28-32-66(169)33-29-64)97(180)146-54-91(173)147-70(22-12-42-139-115(127)128)98(181)149-71(20-8-10-40-121)99(182)150-72(21-9-11-41-122)100(183)151-73(23-13-43-140-116(129)130)101(184)152-75(25-15-45-142-118(133)134)103(186)155-77(36-38-89(125)171)105(188)154-74(24-14-44-141-117(131)132)102(185)153-76(26-16-46-143-119(135)136)104(187)157-79(113(196)197)27-17-47-144-120(137)138/h5-7,18-19,28-35,61-62,68-88,166-170H,8-17,20-27,36-60,121-124H2,1-4H3,(H2,125,171)(H2,126,172)(H,145,179)(H,146,180)(H,147,173)(H,148,174)(H,149,181)(H,150,182)(H,151,183)(H,152,184)(H,153,185)(H,154,188)(H,155,186)(H,156,190)(H,157,187)(H,158,177)(H,159,189)(H,160,194)(H,161,195)(H,162,191)(H,163,193)(H,164,178)(H,165,192)(H,175,176)(H,196,197)(H,198,199)(H4,127,128,139)(H4,129,130,140)(H4,131,132,141)(H4,133,134,142)(H4,135,136,143)(H4,137,138,144)/t68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-/m0/s1
• InChI Key： XPXZTVWPRKJTAA-PJKOMPQUSA-N
• SMILES： S(C[C@@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(NCC(N[C@@H](CCCNC(=N)N)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CCCCN)=O)CCCCN)=O)=O)=O)=O)N)SC[C@@H](C(N[C@@H](CO)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CC(N)=O)C(N[C@@H](CO)C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@@H](CCC(=O)O)C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(=O)O)CC(C)C)=O)=O)=O)CC(C)C)=O)=O)=O)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 2879.470106g/mol
• Monoisotopic Mass: 2878.466751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 53
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 201
• Rotatable Bond Count: 108
• Complexity: 6270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -19.7
• Topological Polar Surface Area: 1440
• Molecular Weight: 2880.3g/mol

Delcasertib Security Information

• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Delcasertib

Delcasertib (CAS No. 949100-39-4): A Comprehensive Overview of Its Properties, Applications, and Market Potential

Delcasertib (CAS No. 949100-39-4) is a small molecule inhibitor that has garnered significant attention in the field of biomedical research and drug development. Known for its potential therapeutic applications, Delcasertib targets specific pathways involved in cellular processes, making it a promising candidate for various medical conditions. This article delves into the chemical properties, mechanisms of action, and current research trends surrounding Delcasertib, while also exploring its market potential and future prospects.

The chemical structure of Delcasertib is characterized by its unique molecular configuration, which enables it to interact with specific protein kinases. This interaction is crucial for its role as a kinase inhibitor, a class of compounds that has revolutionized modern medicine. Researchers have been particularly interested in Delcasertib's ability to modulate cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

One of the most frequently searched questions about Delcasertib is, "What is Delcasertib used for?" Current studies suggest that Delcasertib may have applications in treating cardiovascular diseases, particularly those involving ischemia-reperfusion injury. This aligns with the growing interest in cardioprotective agents, a hot topic in medical research. Additionally, Delcasertib's potential role in oncology is being explored, given its ability to inhibit pathways that promote tumor growth.

The mechanism of action of Delcasertib involves the inhibition of delta-protein kinase C (δ-PKC), a key player in cellular stress responses. By targeting δ-PKC, Delcasertib can potentially reduce tissue damage caused by oxidative stress, a common factor in many chronic diseases. This mechanism has sparked interest in its use for neuroprotective therapies, another area of high demand in the pharmaceutical industry.

From a market perspective, Delcasertib is part of the broader kinase inhibitor market, which is projected to grow significantly in the coming years. The increasing prevalence of chronic diseases and the need for targeted therapies are driving this growth. Investors and researchers alike are keen to understand "How does Delcasertib compare to other kinase inhibitors?" While Delcasertib shows promise, its efficacy and safety profile are still under investigation, with several clinical trials underway.

In terms of formulation and delivery, Delcasertib presents unique challenges due to its physicochemical properties. Researchers are exploring various drug delivery systems to enhance its bioavailability and stability. This is particularly relevant given the rising interest in nanotechnology-based drug delivery, a trend that has dominated recent scientific discussions.

Another hot topic related to Delcasertib is its potential for combination therapies. With the increasing focus on personalized medicine, combining Delcasertib with other therapeutic agents could offer synergistic effects, improving treatment outcomes. This approach is especially relevant in oncology, where targeted combination therapies are becoming the standard of care.

Safety and toxicity profiles are critical considerations for any drug candidate, and Delcasertib is no exception. Preclinical studies have provided preliminary data on its safety, but more extensive clinical trials are needed to fully understand its risk-benefit ratio. This is a key area of interest for regulatory agencies and healthcare providers, as evidenced by searches for "Delcasertib side effects" and "Delcasertib clinical trial results."

The synthesis of Delcasertib involves complex organic chemistry techniques, and optimizing its production process is an active area of research. Pharmaceutical companies are investing in green chemistry approaches to make the synthesis more sustainable and cost-effective. This aligns with the broader industry trend toward environmentally friendly drug manufacturing.

Looking ahead, the future of Delcasertib appears promising but hinges on the outcomes of ongoing research. Key questions being explored include "What are the latest developments in Delcasertib research?" and "When will Delcasertib be available for clinical use?" As the scientific community continues to unravel its full potential, Delcasertib could emerge as a valuable tool in the fight against various diseases.

In conclusion, Delcasertib (CAS No. 949100-39-4) represents an exciting area of research with broad therapeutic implications. Its unique mechanism of action, combined with the growing demand for targeted therapies, positions it as a compound of significant interest. As research progresses, Delcasertib may well become a cornerstone in the development of next-generation treatments for a range of medical conditions.